Cas no 6496-98-6 (3,5-Isoxazoledicarboxylic acid, 4-hydroxy-)
6496-98-6 structure
Product Name:3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
CAS No:6496-98-6
MF:C5H3NO6
MW:173.080421686172
CID:4104058
PubChem ID:54749145
Update Time:2025-04-22
3,5-Isoxazoledicarboxylic acid, 4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
- 4-Hydroxyisoxazole-3,5-dicarboxylic acid
- 1,2(1,5)-Isoxazole, IOA9
- 4-Hydroxyisoxazole-3,5-dicarboxylicacid
- 4-hydroxy-1,2-oxazole-3,5-dicarboxylic acid
- BDBM23250
- 6496-98-6
-
- Inchi: 1S/C5H3NO6/c7-2-1(4(8)9)6-12-3(2)5(10)11/h7H,(H,8,9)(H,10,11)
- InChI Key: ZEXKPMKNINDAGF-UHFFFAOYSA-N
- SMILES: O1C(C(O)=O)=C(O)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 172.99603682Da
- Monoisotopic Mass: 172.99603682Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 121Ų
3,5-Isoxazoledicarboxylic acid, 4-hydroxy- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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